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Compound of Interest

Compound Name: Spirostan-3-ol

Cat. No.: B031025 Get Quote

This technical guide provides a comprehensive overview of a prominent member of the

spirostan-3-ol class of molecules, sarsasapogenin. It is intended for researchers, scientists,

and professionals in drug development, offering detailed information on its chemical properties,

biological activities, and the experimental protocols used to elucidate its mechanisms of action.

Core Compound Identification
Spirostan-3-ol represents a class of steroidal sapogenins with multiple stereoisomers. This

guide focuses on sarsasapogenin, a well-studied isomer with significant biological activities.

Identifier Value Reference

Compound Name Sarsasapogenin [1]

Synonyms
Sarsaponin, Parigenin,

(25S)-5beta-Spirostan-3beta-ol
[1][2]

CAS Number 126-19-2, 82597-74-8 [3][4][5]

Molecular Formula C27H44O3 [1][6]

Molecular Weight 416.64 g/mol [1][6]
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Sarsasapogenin has demonstrated significant anti-cancer and anti-inflammatory properties. A

key mechanism of its anti-cancer effect is the induction of apoptosis.

Table 2.1: In Vitro Cytotoxicity of Sarsasapogenin

Cell Line Assay
Incubation
Time

IC50 Reference

HepG2 (Human

Hepatoma)
MTT 48 hours 42.4 ± 1.0 µg/mL [5][7]

Signaling Pathways
Sarsasapogenin exerts its biological effects by modulating key signaling pathways. Its pro-

apoptotic and anti-inflammatory mechanisms are of particular interest.

3.1. Apoptosis Induction

Sarsasapogenin has been shown to induce apoptosis in cancer cells through the mitochondrial

(intrinsic) pathway and by activating the endoplasmic reticulum (ER) stress pathway.[1][5] This

involves the arrest of the cell cycle at the G2/M phase, leading to programmed cell death.[5][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.biocrick.com/Sarsasapogenin-BCN1269.html
https://pubmed.ncbi.nlm.nih.gov/17400003/
https://www.medchemexpress.com/Sarsasapogenin.html
https://www.biocrick.com/Sarsasapogenin-BCN1269.html
https://www.biocrick.com/Sarsasapogenin-BCN1269.html
https://pubmed.ncbi.nlm.nih.gov/17400003/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sarsasapogenin

Mitochondria ROS-mediated pathway

Endoplasmic
Reticulum (ER)

 ER Stress

G2/M Phase
Cell Cycle Arrest

Caspase Cascade
(e.g., Caspase-9, -3)

Apoptosis

Macrophage

Signaling Cascades

LPS

TLR4

MAPK PathwayNF-κB Pathway

Sarsasapogenin

 inhibits binding

 inhibits activation inhibits activation

Inflammatory Response

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Culture & Treatment

Assays

Data Analysis

Seed Cells in Culture Plates

Treat with Sarsasapogenin

MTT Assay for
Cell Viability

Flow Cytometry for
Apoptosis (Annexin V/PI)

Calculate IC50 Quantify Apoptotic Cells

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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